2,4-dichlorobenzyl 4-[(3,4-dimethylphenyl)amino]-4-oxobutanoate

• IUPAC Name: (2,4-dichlorophenyl)methyl 4-(3,4-dimethylanilino)-4-oxobutanoate
• InChI: InChI=1S/C19H19Cl2NO3/c1-12-3-6-16(9-13(12)2)22-18(23)7-8-19(24)25-11-14-4-5-15(20)10-17(14)21/h3-6,9-10H,7-8,11H2,1-2H3,(H,22,23)
• InChI Key: KOQVMOHYDZHJRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CCC(=O)OCC2=C(C=C(C=C2)Cl)Cl)C
• Molecular Formula: C19H19Cl2NO3
• Molecular Weight: 380.3 g/mol

Description

2,4-dichlorobenzyl 4-[(3,4-dimethylphenyl)amino]-4-oxobutanoate is a chemical compound that has been used widely in scientific research. It is a derivative of the amino acid leucine and is commonly known as DBCO. DBCO is used in many different fields of research, including chemistry, biochemistry, and pharmacology, due to its unique properties.

Mechanism of Action

The mechanism of action of DBCO is not fully understood, but it is believed to involve the formation of a covalent bond between the DBCO molecule and the azide group on the target molecule. This covalent bond is highly stable and specific, allowing for the creation of highly specific bioconjugates.
Biochemical and Physiological Effects:
DBCO has not been extensively studied for its biochemical or physiological effects, as it is primarily used as a research tool rather than a therapeutic agent. However, it is generally considered to be a relatively safe compound with low toxicity.

Advantages and Limitations for Lab Experiments

DBCO has several advantages for use in lab experiments, including its high specificity and stability in bioconjugation reactions. However, it also has some limitations, such as the need for the target molecule to have an azide group for conjugation to occur.

Future Directions

There are many potential future directions for research involving DBCO. One possible direction is the development of new methods for bioconjugation using DBCO, such as the use of DBCO in combination with other bioconjugation reagents. Another potential direction is the exploration of the biochemical and physiological effects of DBCO, which could lead to the development of new therapeutic agents or diagnostic tools. Overall, DBCO is a versatile and valuable tool for scientific research, with many potential applications in a variety of fields.

Scientific Research Applications

DBCO has been used in many different scientific research applications due to its unique properties. One of its most common uses is in the field of bioconjugation, which involves the attachment of biomolecules such as proteins or nucleic acids to other molecules or surfaces. DBCO can be used to attach biomolecules to surfaces that have been modified with azide groups, allowing for the creation of highly specific and stable conjugates.